Cas no 2229367-39-7 (1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229367-39-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6595255
• PubChem ID: 165783818
• Update Time: 2025-06-12

1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine
• [1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1775612
• 2229367-39-7

• Inchi： 1S/C10H19NO/c1-10(2,11-3)7-9-5-4-6-12-8-9/h8,11H,4-7H2,1-3H3
• InChI Key： QILXLMNDNSSCMU-UHFFFAOYSA-N
• SMILES： O1C=C(CCC1)CC(C)(C)NC

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine

Comprehensive Overview of 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229367-39-7)

1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine is a specialized organic compound with a unique structural framework, combining a dihydropyran moiety with a tertiary amine functional group. This molecular architecture makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's CAS No. 2229367-39-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

Recent trends in organic chemistry highlight the growing demand for heterocyclic compounds like 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine, particularly in drug discovery. Searches for "dihydropyran derivatives in medicine" or "tertiary amine applications" have surged, reflecting its relevance in designing bioactive molecules. Its potential as a building block for central nervous system (CNS) therapeutics aligns with current focus areas such as neurodegenerative disease research and precision medicine.

The compound's physicochemical properties—including solubility, stability, and lipophilicity—are frequently queried in academic and industrial settings. Computational chemistry studies often explore its molecular docking potential, with particular attention to its hydrogen-bonding capacity and steric effects. These characteristics make it valuable for optimizing drug-like properties in lead compound development, a topic dominating recent publications in Journal of Medicinal Chemistry and related forums.

From a synthetic chemistry perspective, 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine exemplifies modern scaffold diversification strategies. Laboratories frequently search for "efficient dihydropyran synthesis" or "amine protection-deprotection methods," underscoring its role in multistep organic synthesis. The compound's chiral center (if present) also attracts interest in asymmetric catalysis research, a field experiencing exponential growth due to demand for enantiopure pharmaceuticals.

Industrial applications of this compound extend to functional material design, where its amine group enables polymerization or surface modification. Queries like "amine-containing monomers for coatings" or "pyran derivatives in electronic materials" reflect cross-disciplinary utility. Notably, its thermal stability profile makes it suitable for high-performance polymer applications, a key focus in sustainable material science initiatives.

Analytical characterization of CAS No. 2229367-39-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common researcher questions about "structural confirmation of dihydropyran amines" and "impurity profiling in complex heterocycles." The compound's chromatographic behavior is particularly scrutinized due to its potential as a reference standard in quality control protocols.

Regulatory and safety assessments of 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine follow standard OECD guidelines, with particular attention to its biodegradation pathways and ecotoxicological profile. Environmental fate studies—often searched as "heterocyclic amine environmental impact"—are increasingly important given global emphasis on green chemistry principles. Proper handling protocols and storage conditions are documented in material safety data sheets (MSDS) for industrial users.

The commercial landscape for this compound shows growing demand across contract research organizations (CROs) and custom synthesis providers. Procurement-related searches like "high-purity 2229367-39-7 suppliers" or "bulk dihydropyran derivatives" indicate its value in specialty chemical markets. Pricing trends correlate with scale-up feasibility and patent landscape developments in relevant application sectors.

Future research directions for 1-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-2-yl(methyl)amine may explore its structure-activity relationships (SAR) in greater depth, particularly through computational predictive modeling. Emerging techniques like AI-assisted molecular design (a hot topic with 300% search growth in 2023) could unlock novel applications. Its potential as a metabolite analog or enzyme inhibitor warrants further investigation through high-throughput screening platforms.

In summary, CAS No. 2229367-39-7 represents a versatile chemical entity bridging multiple scientific domains. Its dihydropyran-amine hybrid structure offers rich opportunities for innovation, addressing contemporary challenges in life sciences and advanced materials. The compound's scientific importance is matched by its commercial potential, positioning it as a noteworthy subject in modern chemical research and development.